Cas no 937602-04-5 (Methyl 4-3-(4-acetylphenoxy)propoxy-benzenecarboxylate)

• Product Name: Methyl 4-3-(4-acetylphenoxy)propoxy-benzenecarboxylate
• CAS No: 937602-04-5
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 1027363
• PubChem ID: 18526193
• Update Time: 2025-04-20

Methyl 4-3-(4-acetylphenoxy)propoxy-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-(4-acetylphenoxy)propoxy)benzoate
• METHYL 4-[3-(4-ACETYLPHENOXY)PROPOXY]-BENZENECARBOXYLATE
• Methyl 4-[3-(4-acetylphenoxy)propoxy]benzoate
• GA-0866
• AKOS005072530
• methyl 4-[3-(4-acetylphenoxy)propoxy]benzenecarboxylate
• MFCD08689782
• Methyl4-(3-(4-acetylphenoxy)propoxy)benzoate
• SCHEMBL12921583
• J-522230
• CS-0330174
• 937602-04-5
• DTXSID20594794
• Methyl 4-3-(4-acetylphenoxy)propoxy-benzenecarboxylate

• MDL： MFCD08689782
• Inchi： 1S/C19H20O5/c1-14(20)15-4-8-17(9-5-15)23-12-3-13-24-18-10-6-16(7-11-18)19(21)22-2/h4-11H,3,12-13H2,1-2H3
• InChI Key： YLQJINLHVKFLLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CCCOC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 328.13107373g/mol
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 95-97

Methyl 4-3-(4-acetylphenoxy)propoxy-benzenecarboxylate Security Information

• Hazard Statement： Irritant